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Compound of Interest

Compound Name: 2-Fluoro-4-hydroxybenzoic Acid

Cat. No.: B042784

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-4-hydroxybenzoic acid,
a fluorinated aromatic carboxylic acid with significant applications in materials science and as a
building block in the synthesis of pharmacologically active molecules. This document details its
chemical and physical properties, provides a detailed hypothetical synthesis protocol, and

explores its known applications.

Core Properties and Identification

2-Fluoro-4-hydroxybenzoic acid is a para-hydroxybenzoic acid derivative with a fluorine atom
at the ortho-position relative to the carboxylic acid group.[1] This substitution pattern imparts
unique chemical characteristics and reactivity.

Chemical and Physical Properties

A summary of the key quantitative data for 2-Fluoro-4-hydroxybenzoic acid is presented in
the table below for easy reference and comparison.
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Property Value Source

CAS Number 65145-13-3 [1][2]

Molecular Formula C7HsFO3 [3114]

Molecular Weight 156.11 g/mol [1114]
White to off-white crystalline

Appearance _ [1]
solid/powder

Melting Point 200 - 202 °C [1]

Purity >98% [1]

SMILES String Oclccc(C(0)=0)c(F)c1 [4]
NXWTWYULZRDBSA-

InChl Key [31[4]

UHFFFAOYSA-N

Synthesis Protocol

While a specific, detailed experimental protocol for the synthesis of 2-Fluoro-4-

hydroxybenzoic acid is not readily available in the provided search results, a plausible and

detailed methodology can be adapted from the synthesis of the isomeric 4-Fluoro-2-

hydroxybenzoic acid from 2,4-difluorobenzoic acid.[5] This reaction involves a nucleophilic

aromatic substitution of one of the fluorine atoms with a hydroxyl group.

Hypothetical Experimental Protocol for the Synthesis of

2-Fluoro-4-hydroxybenzoic Acid

This protocol is based on the established synthesis of a similar compound and is presented as

a detailed guide for researchers.

Materials:

e 3-Fluoro-4-methoxybenzoic acid

 Hydrobromic acid (48%)
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Anhydrous Sodium Sulfate
Dichloromethane

Deionized Water
Round-bottom flask

Reflux condenser

Magnetic stirrer with heating mantle
Separatory funnel

Rotary evaporator

Bichner funnel and filter paper
pH paper or meter

Procedure:

Demethylation: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 3-Fluoro-4-methoxybenzoic acid in 48% hydrobromic acid.

Reflux: Heat the mixture to reflux (approximately 124-126 °C) and maintain this temperature
for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

Cooling and Precipitation: After the reaction is complete, cool the flask to room temperature.
A solid precipitate of 2-Fluoro-4-hydroxybenzoic acid should form.

Isolation: Filter the precipitate using a Buichner funnel and wash the solid with cold deionized
water to remove any remaining hydrobromic acid.

Extraction (optional): For improved purity, the filtrate can be extracted with dichloromethane.
The organic layers are then combined, washed with brine, and dried over anhydrous sodium
sulfate.
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» Drying: Dry the isolated solid under vacuum to remove any residual solvent.

e Characterization: Confirm the identity and purity of the final product using techniques such
as NMR spectroscopy, mass spectrometry, and melting point analysis.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the proposed synthesis of 2-Fluoro-4-
hydroxybenzoic acid.
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Synthesis of 2-Fluoro-4-hydroxybenzoic Acid
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Caption: A workflow diagram illustrating the key steps for the synthesis of 2-Fluoro-4-
hydroxybenzoic Acid.

Applications in Research and Development

2-Fluoro-4-hydroxybenzoic acid serves as a versatile building block in various fields,
primarily in the synthesis of liquid crystals and as a component in the development of novel
immunoadjuvants.

Liquid Crystal Synthesis

The specific orientation of the carboxylic acid and hydroxyl groups in 2-Fluoro-4-
hydroxybenzoic acid makes it a suitable precursor for the synthesis of mesogens used in
liquid crystals.[1] The ortho-fluorine substitution can influence the phase behavior of the
resulting liquid crystal.[1]

Immunoadjuvant Synthesis

In the field of cancer immunotherapy, 2-Fluoro-4-hydroxybenzoic acid is utilized in the
synthesis of immunoadjuvants.[1] These are substances that enhance the immune response to
an antigen. The synthesis involves the nucleophilic substitution of the deprotonated phenoxide
of 2-fluoro-4-hydroxybenzoic acid onto a polyphosphazene backbone following a ring-
opening polymerization of hexachlorocyclotriphosphazene.[1]

Logical Relationship in Immunoadjuvant Synthesis

The diagram below outlines the logical steps involved in the synthesis of a polyphosphazene-
based immunoadjuvant using 2-Fluoro-4-hydroxybenzoic acid.
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Caption: Logical flow of the synthesis of a polyphosphazene immunoadjuvant incorporating 2-
Fluoro-4-hydroxybenzoic Acid.

Safety and Handling

It is important to handle 2-Fluoro-4-hydroxybenzoic acid with appropriate safety precautions.
The compound is a solid, and care should be taken to avoid inhalation of dust. Standard
personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn
when handling this chemical. For detailed safety information, refer to the Material Safety Data
Sheet (MSDS) provided by the supplier.
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Conclusion

2-Fluoro-4-hydroxybenzoic acid is a valuable chemical intermediate with established and
potential applications in materials science and drug discovery. Its unique structural features,
arising from the specific placement of the fluorine, hydroxyl, and carboxylic acid groups, make it
a versatile building block for the synthesis of complex molecules with tailored properties. This
guide provides a foundational understanding of its properties, a practical (though hypothetical)
synthesis route, and key applications to aid researchers and scientists in their work with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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